Cas no 548763-23-1 (1H-Imidazolium, 1-[(cyclohexylmethylamino)carbonyl]-3-methyl-, iodide)

1H-Imidazolium, 1-[(cyclohexylmethylamino)carbonyl]-3-methyl-, iodide structure
548763-23-1 structure
Product Name:1H-Imidazolium, 1-[(cyclohexylmethylamino)carbonyl]-3-methyl-, iodide
CAS No:548763-23-1
MF:C12H20IN3O
MW:349.211174964905
CID:1593749
PubChem ID:43145426
Update Time:2025-07-28

1H-Imidazolium, 1-[(cyclohexylmethylamino)carbonyl]-3-methyl-, iodide Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazolium, 1-[(cyclohexylmethylamino)carbonyl]-3-methyl-, iodide
    • SCHEMBL5649267
    • 1-{[cyclohexyl(methyl)amino]carbonyl}-3-methyl-1H-imidazol-3-ium iodide
    • N-cyclohexyl-N,3-dimethylimidazol-3-ium-1-carboxamide;iodide
    • G44971
    • 548763-23-1
    • AVEHBIJDMYZQAW-UHFFFAOYSA-M
    • 1-[cyclohexyl(methyl)carbamoyl]-3-methyl-1H-imidazol-3-ium iodide
    • CS-0263558
    • 3-(cyclohexyl-methyl-carbamoyl)-1-methyl-3H-imidazol-1-ium iodide
    • EN300-88214
    • 1-[cyclohexyl(methyl)carbamoyl]-3-methyl-1H-imidazol-3-iumiodide
    • 3-[cyclohexyl(methyl)carbamoyl]-1-methylimidazol-1-ium iodide
    • Inchi: 1S/C12H20N3O.HI/c1-13-8-9-15(10-13)12(16)14(2)11-6-4-3-5-7-11;/h8-11H,3-7H2,1-2H3;1H/q+1;/p-1
    • InChI Key: AVEHBIJDMYZQAW-UHFFFAOYSA-M
    • SMILES: [I-].O=C(N1C=C[N+](C)=C1)N(C)C1CCCCC1

Computed Properties

  • Exact Mass: 328.9082
  • Monoisotopic Mass: 349.06511g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 251
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • PSA: 40.31

1H-Imidazolium, 1-[(cyclohexylmethylamino)carbonyl]-3-methyl-, iodide Pricemore >>

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